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Compound of Interest

Compound Name: Diphenyltin oxide

Cat. No.: B1583341 Get Quote

This guide provides essential physicochemical data for diphenyltin oxide, a chemical

compound utilized in various research and industrial applications. The information is intended

for an audience of researchers, scientists, and professionals in drug development who require

precise and reliable data for their work.

Physicochemical Data Summary
The fundamental molecular properties of diphenyltin oxide are summarized in the table below.

This data is critical for stoichiometric calculations, analytical characterization, and experimental

design.

Parameter Value

Molecular Formula C₁₂H₁₀OSn[1][2][3][4]

Linear Formula (C₆H₅)₂SnO[2][5][6]

Molecular Weight 288.92 g/mol [1][3][4][5]

CAS Number 2273-51-0[1][2][3]

Appearance White to off-white solid, powder, or crystals[4][7]

Melting Point 320 °C (decomposes)[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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